Cas no 100296-67-1 (Ethanol, 2-[2(or4)-isododecylphenoxy]-, dihydrogen phosphate (9CI))

Ethanol, 2-[2(or4)-isododecylphenoxy]-, dihydrogen phosphate (9CI) structure
100296-67-1 structure
Product Name:Ethanol, 2-[2(or4)-isododecylphenoxy]-, dihydrogen phosphate (9CI)
CAS No:100296-67-1
MF:C20H35O5P
MW:386.462667703629
CID:158492
PubChem ID:113573
Update Time:2025-04-19

Ethanol, 2-[2(or4)-isododecylphenoxy]-, dihydrogen phosphate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[2(or4)-isododecylphenoxy]-, dihydrogen phosphate (9CI)
    • 2-[4-(10-methylundecyl)phenoxy]ethyl dihydrogen phosphate
    • 2-(2(Or4)-isododecylphenoxy)ethyl dihydrogen phosphate
    • EINECS 309-397-8
    • NS00022966
    • DTXSID30143111
    • 100296-67-1
    • Inchi: 1S/C20H35O5P/c1-18(2)10-8-6-4-3-5-7-9-11-19-12-14-20(15-13-19)24-16-17-25-26(21,22)23/h12-15,18H,3-11,16-17H2,1-2H3,(H2,21,22,23)
    • InChI Key: NUSRVLPSWNCQMA-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OCCOC1C=CC(=CC=1)CCCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 386.22235
  • Monoisotopic Mass: 386.222
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 15
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • Density: 1.092
  • Boiling Point: 529.4°Cat760mmHg
  • Flash Point: 274°C
  • Refractive Index: 1.505
  • PSA: 75.99
  • LogP: 5.49400
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd